Cas no 97352-38-0 (5H-Benzocycloheptene-2,3-diol,5-(aminomethyl)-6,7,8,9-tetrahydro-)

• Product name: 5H-Benzocycloheptene-2,3-diol,5-(aminomethyl)-6,7,8,9-tetrahydro-
• CAS No: 97352-38-0
• MF: C₁₂H₁₇NO₂
• MW: 207.26888
• CID: 801023
• PubChem ID: 13538577

5H-Benzocycloheptene-2,3-diol,5-(aminomethyl)-6,7,8,9-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 5H-Benzocycloheptene-2,3-diol,5-(aminomethyl)-6,7,8,9-tetrahydro-
• 5H-Benzocycloheptene-2,3-diol,5-(aminomethyl)-6,7,8,9-tetrahydro-(9CI)
• CHEMBL30721
• BDBM50225331
• 97352-38-0
• 5-(aminomethyl)-6,7,8,9-tetrahydro-5H-benzo[7]annulene-2,3-diol

• Inchi： InChI=1S/C12H17NO2/c13-7-9-4-2-1-3-8-5-11(14)12(15)6-10(8)9/h5-6,9,14-15H,1-4,7,13H2
• InChI Key： YPDLZHNGKVTJGE-UHFFFAOYSA-N
• SMILES： C1CCC2=CC(=C(C=C2C(C1)CN)O)O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.5Ų